molecular formula C10H9ClO2S B8639818 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid

6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid

Cat. No.: B8639818
M. Wt: 228.70 g/mol
InChI Key: AMFASVCOYUCOTL-UHFFFAOYSA-N
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Description

6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid is a useful research compound. Its molecular formula is C10H9ClO2S and its molecular weight is 228.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9ClO2S

Molecular Weight

228.70 g/mol

IUPAC Name

6-chloro-3,4-dihydro-2H-thiochromene-4-carboxylic acid

InChI

InChI=1S/C10H9ClO2S/c11-6-1-2-9-8(5-6)7(10(12)13)3-4-14-9/h1-2,5,7H,3-4H2,(H,12,13)

InChI Key

AMFASVCOYUCOTL-UHFFFAOYSA-N

Canonical SMILES

C1CSC2=C(C1C(=O)O)C=C(C=C2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of tin(II) chloride dihydrate (115.42 g, 0.51 mol) and 6-chloro-3,4-dihydro-4-(trimethylsiloxy)-2H-1-benzothiopyran-4-carbonitrile (37.53 g, 0.126 mol) in 1:1 acetic acid/concentrated hydrochloric acid is heated at reflux under nitrogen for 3 days, cooled to room temperature and diluted with chloroform. The aqueous phase is separated and extracted with chloroform. The organic phase and organic extracts are combined and extracted with 2N sodium hydroxide solution. The combined aqueous extracts are washed with chloroform and acidified to pH 3. The acidic aqueous mixture is extracted with chloroform and the combined organic extracts are dried and concentrated in vacuo to obtain a residue. The residue is triturated with an ether/petroleum ether mixture and filtered to give the title product as an off-white solid (12.56 g, mp 139°-150° C.).
Quantity
115.42 g
Type
reactant
Reaction Step One
Name
6-chloro-3,4-dihydro-4-(trimethylsiloxy)-2H-1-benzothiopyran-4-carbonitrile
Quantity
37.53 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

Following the procedure of Example 2, 6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzothiopyran (5.8 g.) was reacted with stannous chloride dihydrate in glacial acetic acid (25 ml.) and concentrated hydrochloric acid (25 ml.). Recrystallization from benzene:cyclohexane gave 6-chloro-3,4-dihydro-2H-1-benzothiopyran-4-carboxylic acid (2.59 g.), m.p. 153°-154° C.
Name
6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzothiopyran
Quantity
5.8 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Two

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